Cas no 1311254-65-5 (1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine)

• Product Name: 1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine
• CAS No: 1311254-65-5
• MF: C₁₅H₂₁BrN₂O₃
• MW: 357.242843389511
• MDL: MFCD19382453
• CID: 4783798
• Update Time: 2025-06-08

1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-BOC-2-((5-BROMOPYRIDIN-3-YLOXY)METHYL)PYRROLIDINE
• tert-butyl 2-[(5-bromopyridin-3-yl)oxymethyl]pyrrolidine-1-carboxylate
• AMY20842
• tert-Butyl 2-(((5-bromopyridin-3-yl)oxy)methyl)pyrrolidine-1-carboxylate
• 2-(5-BroMo-pyridin-3-yloxyMethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine

• MDL： MFCD19382453
• Inchi： 1S/C15H21BrN2O3/c1-15(2,3)21-14(19)18-6-4-5-12(18)10-20-13-7-11(16)8-17-9-13/h7-9,12H,4-6,10H2,1-3H3
• InChI Key： BRXWTVYJDXBMCP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OCC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• XLogP3: 3
• Topological Polar Surface Area: 51.7

Additional information on 1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine

Introduction to 1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine (CAS No. 1311254-65-5)

1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine, with the CAS number 1311254-65-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring protected by a tert-butoxycarbonyl (Boc) group and a 5-bromopyridin-3-yloxy substituent attached to the pyrrolidine ring via a methylene bridge. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of amino acids and peptides. It effectively blocks the reactivity of the amine functional group, allowing for selective modifications at other sites of the molecule. This property makes 1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine an attractive intermediate in the synthesis of more complex molecules, such as bioactive peptides and small-molecule drugs.

The 5-bromopyridin-3-yloxy substituent is another key feature of this compound. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of a bromine atom at the 5-position of the pyridine ring can influence the compound's electronic properties and reactivity, making it a valuable scaffold for drug discovery and development. Recent studies have shown that compounds with similar pyridine-based structures exhibit potent activity against various targets, such as kinases and G protein-coupled receptors (GPCRs).

In the context of medicinal chemistry, 1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine has been explored as a lead compound for the development of novel therapeutics. For instance, researchers have utilized this compound as a starting point to synthesize analogs with enhanced pharmacological properties. One notable application is in the field of cancer research, where derivatives of this compound have shown promising antitumor activity in preclinical models. These derivatives are designed to target specific signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway.

Beyond cancer research, 1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine has also been investigated for its potential in treating neurological disorders. Pyridine-based compounds have been shown to modulate neurotransmitter systems and protect against neurodegeneration. Studies have demonstrated that derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine further enhances its value as a research tool. The Boc protecting group can be readily removed under mild acidic conditions, allowing for subsequent functionalization or coupling reactions. This flexibility enables chemists to explore a wide range of structural modifications, thereby expanding the scope of potential applications.

In summary, 1-Boc-2-((5-bromopyridin-3-yloxy)methyl)pyrrolidine (CAS No. 1311254-65-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.